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Compound of Interest

Compound Name: Tris(2-chloropropyl) phosphate

Cat. No.: B1196958

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals such as Tris(2-chloropropyl) phosphate
(TCPP). This guide provides immediate, essential information on the personal protective
equipment (PPE), safe handling protocols, and disposal plans for TCPP to foster a secure
research environment.

Chemical Properties and Hazards

Tris(2-chloropropyl) phosphate, a chlorinated organophosphate ester, is primarily used as a
flame retardant.[1][2][3][4][5] It is a colorless to pale yellow transparent liquid with a relatively
low viscosity.[1][6] While it offers excellent hydrolytic stability, it is crucial to be aware of its
potential hazards.[1][6] TCPP is harmful if swallowed and can cause irritation to the eyes, skin,
and respiratory system.[7][8]

Quantitative Data Summary

For quick reference, the table below summarizes the key physical and chemical properties of
Tris(2-chloropropyl) phosphate.
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Property Value

Chemical Formula C9H18CI304P

CAS Number 13674-84-5

Molar Mass 327.56 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 153-154 °C @ 2.5 Torr
Melting Point -40 °C

Flash Point > 200°C (closed cup)

Density 1.285 - 1.295 g/cm?3 at 20 °C

Soluble in most organic solvents; insoluble in

Solubility water.[2][3][6]

Operational Plan for Safe Handling
A systematic approach is critical for minimizing exposure and ensuring safety during the
handling of TCPP. The following step-by-step guidance should be strictly followed.

1. Engineering Controls and Preparation:

» Ventilation: Always handle Tris(2-chloropropyl) phosphate in a well-ventilated area.[7][9]
[10][11] A chemical fume hood is recommended to minimize inhalation of vapors.

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible.[7] Fire extinguishing media such as dry chemical, carbon dioxide, or
alcohol-resistant foam should be available.[9][11]

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[5][9][12] A face shield may be necessary for splash
protection.[13]
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e Hand Protection: Chemical-resistant gloves are mandatory.[7][9][10][12] Gloves must be
inspected for integrity before use and disposed of properly after handling the chemical.[5][9]
[13]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
a full-face respirator is required.[9][12]

o Protective Clothing: Wear impervious, flame-resistant clothing to prevent skin contact.[9][12]
A PVC apron is also recommended.[10]

3. Handling Procedures:

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
to prevent inhalation of vapors.[9][10][12][13]

e Hygiene Practices: Do not eat, drink, or smoke in the handling area.[8][12] Wash hands
thoroughly with soap and water after handling.[9]

o Container Management: Keep containers tightly closed when not in use and store in a cool,
dry, and well-ventilated place away from incompatible materials such as oxidizing agents.[6]
[7191[10][11]

4. Accidental Release Measures:

» Minor Spills: For small spills, remove all ignition sources. Absorb the spill with an inert
material such as sand, earth, or vermiculite. Collect the absorbed material into a suitable,
labeled container for disposal.

e Major Spills: In the event of a large spill, evacuate personnel to a safe area.[9] Prevent the
chemical from entering drains.[9][13] Contain the spill and collect the material for disposal.[9]
If drains or waterways are contaminated, notify emergency services.[10]

Disposal Plan

Proper disposal of Tris(2-chloropropyl) phosphate and its contaminated materials is crucial
to prevent environmental contamination and comply with regulations.

1. Waste Collection:
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e Collect all TCPP waste, including contaminated absorbents and disposable PPE, in clearly
labeled, sealed containers.[9][10]

2. Disposal Method:

e The primary method for disposal is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[9][11]

e Do not discharge TCPP into sewer systems or contaminate water, foodstuffs, or animal feed.
[O][11]

3. Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[9]
Alternatively, the packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill.[9] Combustible packaging materials may be incinerated under controlled
conditions.[9]

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Tris(2-
chloropropyl) phosphate.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tris(2-chloropropyl) phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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